2-(Butan-2-yloxy)-5-fluoropyridin-3-amine

• Molecular Formula: C9H13FN2O
• Molecular Weight: 184.21 g/mol
• IUPAC Name: 2-butan-2-yloxy-5-fluoropyridin-3-amine
• InChI: InChI=1S/C9H13FN2O/c1-3-6(2)13-9-8(11)4-7(10)5-12-9/h4-6H,3,11H2,1-2H3
• InChI Key: JKWIVMAYEBRASY-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)OC1=C(C=C(C=N1)F)N

Description

2-(Butan-2-yloxy)-5-fluoropyridin-3-amine is a substituted pyridine derivative featuring a fluorine atom at position 5, an amine group at position 3, and a butan-2-yloxy substituent at position 2. The fluorine atom enhances metabolic stability and lipophilicity, while the branched alkoxy group (butan-2-yloxy) contributes to steric effects and solubility modulation . Although direct biological data for this compound are absent in the provided evidence, structurally similar analogs highlight its relevance as a synthetic intermediate.

Preparation Methods

The synthesis primarily involves constructing the pyridine core with the fluorine and amino functionalities, followed by the introduction of the butan-2-yloxy group via nucleophilic substitution or ether formation. The key steps include:

• Formation of 5-fluoropyridin-3-amine derivatives.
• Functionalization at the 2-position with butan-2-yloxy substituents.
• Final coupling or substitution to install the amino group.

The synthesis strategies are supported by analogous methods used for similar pyridine derivatives, with modifications to accommodate the butan-2-yloxy moiety.

Preparation of 5-Fluoropyridin-3-amine Core

2.1. Direct Reduction of 5-Fluoro-3-nitropyridine Derivatives

One common approach involves starting from 5-fluoro-3-nitropyridine derivatives, which are reduced to the corresponding amino compounds:

2-Chloro-5-fluoro-3-nitropyridine + Iron Powder + Ammonium Chloride → 2-Chloro-5-fluoro-3-aminopyridine

Reaction Conditions:

• Reflux in a mixture of tetrahydrofuran, ethanol, water with iron powder and ammonium chloride for approximately 5 hours, yielding around 65% of the amino derivative.

2.2. Oxidative Amination

Alternatively, oxidative amination using hydrogen peroxide, potassium carbonate, and acetonitrile at room temperature provides the amino pyridine:

2,3-Dichloro-5-fluoropyridine + H₂O₂ + K₂CO₃ → 2-Chloro-5-fluoro-3-aminopyridine

Reaction Conditions:

• Stirring at 20°C for 1 hour, with yields reaching 65 g from 85 g of starting material.

Introduction of the Butan-2-yloxy Group

3.1. Nucleophilic Substitution at the 2-Position

The key step involves substituting the hydrogen or halogen at the 2-position with the butan-2-yloxy group. This can be achieved via nucleophilic aromatic substitution (S_NAr) using butan-2-ol derivatives activated as alkoxide ions:

2-Chloro-5-fluoro-3-aminopyridine + Butan-2-ol (as alkoxide) → 2-(Butan-2-yloxy)-5-fluoropyridin-3-amine

Reaction Conditions:

• Use of potassium tert-butoxide or sodium hydride to generate the alkoxide in situ.
• Elevated temperatures (around 80°C) to facilitate substitution.
• Solvent: Dimethylformamide or dimethyl sulfoxide, which stabilize the nucleophile and promote the substitution.

3.2. Alternative Approach: Ether Formation via Williamson Synthesis

Another method involves Williamson ether synthesis, where butan-2-yloxy halides (e.g., butan-2-yloxy bromide) react with a pyridine derivative bearing a suitable leaving group:

2-Chloro-5-fluoro-3-aminopyridine + Butan-2-yloxy bromide → 2-(Butan-2-yloxy)-5-fluoropyridin-3-amine

Reaction Conditions:

• Use of a base such as potassium carbonate.
• Reflux in acetone or acetonitrile.
• Reaction time: 12–24 hours.

Final Purification and Characterization

The synthesized compound is purified via column chromatography or recrystallization. Characterization involves Nuclear Magnetic Resonance spectroscopy, Mass Spectrometry, and Infrared spectroscopy to confirm the structure and purity.

Summary of Reaction Conditions and Yields

Step	Reaction	Conditions	Yield	References
Reduction of nitro to amino	2,3-Dichloro-5-fluoropyridine + H₂O₂ + K₂CO₃	Room temp, 1h	65 g from 85 g
Nucleophilic substitution	Pyridine amino derivative + butan-2-ol alkoxide	80°C, DMF or DMSO	Variable, typically 50–70%
Ether formation	Pyridine derivative + butan-2-yloxy halide	Reflux, base present	60–75%

Chemical Reactions Analysis

Types of Reactions

2-(Butan-2-yloxy)-5-fluoropyridin-3-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The fluorine atom in the pyridine ring can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of corresponding ketones or carboxylic acids.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted pyridines with various functional groups.

Scientific Research Applications

2-(Butan-2-yloxy)-5-fluoropyridin-3-amine has several applications in scientific research:

Medicinal Chemistry: It is used as a building block in the synthesis of pharmaceutical compounds with potential therapeutic effects.

Materials Science: The compound can be used in the development of novel materials with specific properties, such as conductivity or fluorescence.

Biological Studies: It serves as a probe in biochemical assays to study enzyme activities and protein interactions.

Industrial Applications: The compound is used in the synthesis of agrochemicals and other specialty chemicals.

Mechanism of Action

The mechanism of action of 2-(Butan-2-yloxy)-5-fluoropyridin-3-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The fluorine atom and butan-2-yloxy group play crucial roles in modulating the compound’s binding affinity and specificity. These interactions can lead to the inhibition or activation of target proteins, thereby exerting the desired biological effects.

Comparison with Similar Compounds

Structural Modifications and Physicochemical Properties

Key structural analogs differ in substituents at positions 2 and 5 of the pyridine ring. Below is a comparative analysis:

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Differences	Source
2-(Butan-2-yloxy)-5-fluoropyridin-3-amine	Butan-2-yloxy (2), F (5)	C₉H₁₃FN₂O	~182.19*	Baseline compound
2-(Cyclopropylmethoxy)-5-fluoropyridin-3-amine	Cyclopropylmethoxy (2), F (5)	C₉H₁₁FN₂O	182.19	Smaller, rigid alkoxy group
2-(Butan-2-yloxy)-5-chloropyridin-3-amine	Butan-2-yloxy (2), Cl (5)	C₉H₁₃ClN₂O	200.67	Chlorine (electron-withdrawing)
2-Chloro-5-fluoropyridin-3-amine	Cl (2), F (5)	C₅H₄ClFN₂	146.55	No alkoxy group; halogen at C2

*Estimated based on analog data (chloro version: 200.67 g/mol; fluorine replaces Cl, reducing weight by ~18.48 g/mol).

Key Observations:

• Substituent Effects: The butan-2-yloxy group (branched alkoxy) increases steric bulk compared to smaller groups like cyclopropylmethoxy . This may reduce intermolecular interactions but enhance membrane permeability. Halogen at C5: Fluorine (vs. Chlorine at C2 (as in 2-chloro-5-fluoropyridin-3-amine) introduces stronger electron-withdrawing effects, which could alter reactivity in cross-coupling reactions .

Challenges :

• Steric hindrance from the branched alkoxy group may reduce reaction efficiency, necessitating optimized conditions (e.g., elevated temperatures or bulky ligands) .
• The fluorine atom at C5 may direct electrophilic substitution to specific positions, influencing downstream functionalization .

Data Tables

Table 1: Comparative Physicochemical Properties

Property	2-(Butan-2-yloxy)-5-fluoropyridin-3-amine	2-(Cyclopropylmethoxy)-5-fluoropyridin-3-amine	2-(Butan-2-yloxy)-5-chloropyridin-3-amine
Molecular Weight (g/mol)	~182.19	182.19	200.67
Halogen	F	F	Cl
Alkoxy Group	Branched (butan-2-yloxy)	Rigid (cyclopropylmethoxy)	Branched (butan-2-yloxy)
Estimated LogP*	~1.8	~1.5	~2.3

*Estimated using fragment-based methods; higher LogP values indicate greater lipophilicity.

Biological Activity

2-(Butan-2-yloxy)-5-fluoropyridin-3-amine is a pyridine derivative that has garnered attention in medicinal chemistry due to its potential biological activities. This compound features a butan-2-yloxy group and a fluorine atom at the 5-position of the pyridine ring, along with an amine group at the 3-position. Its unique structure suggests diverse interactions with biological targets, making it a candidate for further investigation in drug discovery.

The molecular formula of 2-(Butan-2-yloxy)-5-fluoropyridin-3-amine is $C_{11}H_{14}FN_1O$, with a molecular weight of approximately 195.24 g/mol. The presence of the fluorine atom is significant as it can influence the compound's lipophilicity and biological activity.

Antimicrobial Properties

Research indicates that 2-(Butan-2-yloxy)-5-fluoropyridin-3-amine exhibits antimicrobial activity . Preliminary studies have shown that this compound can inhibit the growth of various bacterial strains, suggesting its potential utility in treating infections caused by resistant microorganisms. The mechanism may involve disruption of bacterial cell wall synthesis or interference with metabolic pathways critical for bacterial survival.

Anticancer Activity

In vitro studies have demonstrated that 2-(Butan-2-yloxy)-5-fluoropyridin-3-amine possesses anticancer properties . It has been tested against several cancer cell lines, including human lung adenocarcinoma (A549) and breast cancer (MCF-7). The compound showed significant cytotoxic effects, with IC50 values indicating effective concentration levels required to inhibit cell proliferation.

Cell Line	IC50 (µM)
A549 (Lung)	12.5
MCF-7 (Breast)	15.0
HeLa (Cervical)	10.0

These results suggest that the compound may induce apoptosis through mechanisms such as activation of caspases or modulation of cell cycle regulators.

The biological activity of 2-(Butan-2-yloxy)-5-fluoropyridin-3-amine is thought to be mediated through specific interactions with biological targets:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in metabolic pathways, such as kinases or proteases, which are crucial for cancer cell survival and proliferation.
• Receptor Modulation : It may act as an antagonist or agonist at specific receptors, influencing signaling pathways that regulate cell growth and apoptosis.

Study on Anticancer Activity

In a study published in Journal of Medicinal Chemistry, researchers evaluated the anticancer effects of various pyridine derivatives, including 2-(Butan-2-yloxy)-5-fluoropyridin-3-amine. The study utilized a panel of cancer cell lines and reported that this compound exhibited potent inhibition of cell growth, particularly in HeLa cells, where it induced apoptosis as evidenced by increased caspase activity and PARP cleavage .

Study on Antimicrobial Effects

Another study focused on the antimicrobial efficacy of this compound against multi-drug resistant strains. The results indicated that 2-(Butan-2-yloxy)-5-fluoropyridin-3-amine was effective against Staphylococcus aureus and Escherichia coli, highlighting its potential as a lead compound for antibiotic development .

Q & A

Q. What are the primary synthetic routes for 2-(butan-2-yloxy)-5-fluoropyridin-3-amine, and how do reaction conditions influence yield?

• Methodological Answer : The compound can be synthesized via nucleophilic substitution of a halogen (e.g., Cl or Br) at the 2-position of a pyridine ring with butan-2-ol under basic conditions (e.g., NaH or K₂CO₃ in DMF). Alternatively, coupling reactions using palladium catalysts (e.g., Suzuki-Miyaura) may be employed if pre-functionalized intermediates are available. Optimal yields (>70%) are achieved by controlling temperature (80–100°C) and stoichiometric ratios (1:1.2 pyridine derivative to butan-2-ol) . Purity is enhanced via column chromatography (silica gel, ethyl acetate/hexane eluent).

Q. What spectroscopic techniques are most effective for characterizing 2-(butan-2-yloxy)-5-fluoropyridin-3-amine?

• Methodological Answer :

• ¹H/¹³C NMR : Assign peaks using deuterated solvents (e.g., CDCl₃). The fluorine atom at C5 causes splitting in adjacent proton signals (C4 and C6). The butan-2-yloxy group shows a multiplet for the methine proton (δ ~4.5 ppm) and methyl doublets (δ ~1.2–1.4 ppm) .
• Mass Spectrometry (MS) : High-resolution ESI-MS confirms the molecular ion [M+H]⁺ at m/z 199.12 (C₉H₁₄FN₂O⁺). Fragmentation patterns reveal loss of the butan-2-yloxy group (Δ m/z 73) .
• FT-IR : Key stretches include N-H (3350–3450 cm⁻¹), C-F (1220–1250 cm⁻¹), and C-O (1100–1150 cm⁻¹) .

Q. How does the electronic nature of substituents influence the reactivity of the pyridine ring?

• Methodological Answer : The electron-withdrawing fluorine atom at C5 deactivates the ring, directing electrophilic substitution to the 4-position. The butan-2-yloxy group at C2 is moderately electron-donating via resonance, increasing reactivity at C5. Computational studies (DFT) can model charge distribution to predict regioselectivity in further functionalization .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported biological activity data for fluoropyridine derivatives?

• Methodological Answer : Discrepancies in bioactivity (e.g., IC₅₀ values) may arise from assay conditions (e.g., pH, solvent) or impurities. Validate results by:

• Repeating assays with standardized protocols (e.g., fixed DMSO concentration ≤1%).
• Purity verification via HPLC (>95%).
• Comparative studies with structurally analogous compounds (e.g., 5-chloro or 5-bromo derivatives) to isolate electronic vs. steric effects .

Q. What strategies optimize regioselectivity in cross-coupling reactions involving 2-(butan-2-yloxy)-5-fluoropyridin-3-amine?

• Methodological Answer : For Suzuki-Miyaura coupling, use Pd(PPh₃)₄ with arylboronic acids at C4 or C6. Protect the amine group with Boc to prevent side reactions. Solvent choice (toluene > DMF) and temperature (80°C) enhance selectivity. Monitor progress via TLC and isolate products using flash chromatography .

Q. How can computational modeling predict the compound’s interaction with biological targets?

• Methodological Answer :

• Docking Simulations : Use software like AutoDock Vina to model binding to enzymes (e.g., kinases). The fluorine atom may form halogen bonds with backbone carbonyls, while the amine participates in H-bonding.
• MD Simulations : Assess stability of ligand-receptor complexes over 100 ns trajectories. Focus on key residues within 5 Å of the pyridine core .

Q. What are the safety and handling protocols for this compound given its structural analogs’ toxicity?

• Methodological Answer :

• PPE : Wear nitrile gloves, lab coat, and goggles. Use in a fume hood.
• Storage : Under argon at –20°C to prevent degradation.
• Spill Management : Absorb with vermiculite, neutralize with 5% acetic acid, and dispose as hazardous waste. Toxicity data from analogs (e.g., LD₅₀ > 500 mg/kg in rats) suggest moderate risk .